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Compound of Interest

Compound Name: Bariumbenzoat

Cat. No.: B15350639

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, hazards, and toxicological
profile of Barium Benzoate (CAS No. 533-00-6), compiled from safety data sheets (SDS) and
toxicological databases.

Section 1: Chemical Identification and Physical
Properties

Barium benzoate, with the molecular formula C14H10BaOa4, is the barium salt of benzoic acid.[1]
[2] It typically appears as a white powder.[3] While primarily used as a stabilizer in PVC, a
transesterification catalyst, and in pyrotechnics, its toxicological properties, driven by the
bioavailable barium ion, are of primary concern in research and development settings.[3]

Table 1: Physical and Chemical Properties of Barium Benzoate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15350639?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-benzoate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0380117.htm?N=United%20States
https://www.jpharmachem.com/content/uploads/2023/12/Barium-Benzoate-TDS.pdf
https://www.jpharmachem.com/content/uploads/2023/12/Barium-Benzoate-TDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
Molecular Weight 379.55 g/mol [11[4]
Appearance White Powder [3]

Boiling Point 249.3 °C at 760 mmHg [4]

Flash Point 111.4°C [4]

Water Solubility 3.4-51.3¢g/L at20°C [4]

| Density | ~2 g/lcm3 at 20°C |[4] |

Section 2: Hazard Identification and GHS
Classification

Barium benzoate is classified as a hazardous substance. The primary routes of exposure are
inhalation and ingestion.[5] The toxicity of barium benzoate is attributed to the soluble barium
ion (Ba2*), which becomes available after ingestion or inhalation.[6]

Table 2: GHS Hazard Classification for Barium Benzoate

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

| Serious Eye Damage | Category 1 | H318: Causes serious eye damage |
Source: ECHA C&L Inventory, PubChem[1][5]

Signal Word: Danger[5][7]

Hazard Pictograms:

&#9760; &#128295;
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Section 3: Toxicology and Mechanism of Action

Systemic barium poisoning is primarily characterized by profound hypokalemia (low potassium
levels in the blood).[8][9] This is the central mechanism driving its acute toxicity.

The Ba?* ion acts as a competitive antagonist of potassium channels.[8][10] By blocking the
passive efflux of intracellular potassium, it causes a shift of potassium from the extracellular to
the intracellular compartment.[8][10] This leads to a rapid drop in serum potassium levels,
causing cell membrane depolarization and diminished ability of nerve and muscle cells to
respond to stimulation.[8][10]
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Clinical Manifestations:

- Muscle Weakness/Paralysis
- Cardiac Arrhythmias

- Hypertension

- Respiratory Failure

(Low Serum K*)

Remove from Exposure Source
Move to Fresh Air

Immediate Actions

Exposure Occurs

(Inhalation, Ingestion, Eye/Skin)

Decontaminate
- Skin: Wash with soap & water
- Eyes: Rinse for 15+ min
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If Ingested: Rinse Mouth.
Do NOT induce vomiting.

Hospital Treatment:
- Monitor serum potassium
- Aggressive K* replacement
- Supportive care

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b15350639?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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